6-(2,3-Dimethylphenyl)nicotinic acid, 95%

• IUPAC Name: 6-(2,3-dimethylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-9-4-3-5-12(10(9)2)13-7-6-11(8-15-13)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key: XTLIIDHBKPVWKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=NC=C(C=C2)C(=O)O)C
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID10687043
• Molecular Weight: 227.26 g/mol
• CAS RN: 1258626-51-5

Description

6-(2,3-Dimethylphenyl)nicotinic acid (6-DMPNA) is a structural analog of the natural compound nicotinic acid (NA). It is an important research tool in the study of the physiological and biochemical effects of NA and its derivatives. 6-DMPNA has been used extensively in the laboratory to study the mechanisms of action of NA and its derivatives. 6-DMPNA has also been used in a variety of scientific research applications, including the study of cardiovascular and metabolic diseases, and the development of novel therapeutic agents.

Scientific Research Applications

6-(2,3-Dimethylphenyl)nicotinic acid, 95% has been used in a variety of scientific research applications. It has been used to study the mechanisms of action of NA and its derivatives, as well as the biochemical and physiological effects of NA and its derivatives. 6-(2,3-Dimethylphenyl)nicotinic acid, 95% has also been used to study the effects of NA and its derivatives on cardiovascular and metabolic diseases, and to develop novel therapeutic agents.

Mechanism Of Action

The mechanism of action of 6-(2,3-Dimethylphenyl)nicotinic acid, 95% is not fully understood. However, it is believed to act by inhibiting the enzyme NADPH oxidase, which is involved in the production of reactive oxygen species (ROS). This inhibition of NADPH oxidase leads to decreased ROS production, which in turn leads to decreased oxidative stress and inflammation.
Biochemical and Physiological Effects
6-(2,3-Dimethylphenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 6-(2,3-Dimethylphenyl)nicotinic acid, 95% can reduce the production of ROS and inflammation, as well as reduce the levels of lipid peroxidation. In vivo studies have also demonstrated that 6-(2,3-Dimethylphenyl)nicotinic acid, 95% can reduce the levels of LDL cholesterol and triglycerides, as well as increase the levels of HDL cholesterol. 6-(2,3-Dimethylphenyl)nicotinic acid, 95% has also been shown to have antioxidant and anti-inflammatory effects in animal models of cardiovascular and metabolic diseases.

Advantages And Limitations For Lab Experiments

One of the major advantages of using 6-(2,3-Dimethylphenyl)nicotinic acid, 95% in laboratory experiments is that it is relatively easy to synthesize and purify. In addition, 6-(2,3-Dimethylphenyl)nicotinic acid, 95% is relatively stable and can be stored for long periods of time without significant degradation. However, 6-(2,3-Dimethylphenyl)nicotinic acid, 95% is not metabolized by the body and therefore must be administered in large doses in order to achieve the desired effects.

Future Directions

There are a variety of potential future directions for the use of 6-(2,3-Dimethylphenyl)nicotinic acid, 95% in scientific research. One possible direction is the development of novel therapeutic agents based on 6-(2,3-Dimethylphenyl)nicotinic acid, 95%. Additionally, further research into the biochemical and physiological effects of 6-(2,3-Dimethylphenyl)nicotinic acid, 95% could lead to new insights into the mechanisms of action of NA and its derivatives. Finally, 6-(2,3-Dimethylphenyl)nicotinic acid, 95% could be used to study the effects of NA and its derivatives on various diseases, including cardiovascular and metabolic diseases.

Synthesis Methods

6-(2,3-Dimethylphenyl)nicotinic acid, 95% can be synthesized by a variety of methods. The most common method is the reaction of 2,3-dimethylphenol with sodium cyanide in an aqueous solution. This reaction produces a salt of 6-(2,3-Dimethylphenyl)nicotinic acid, 95%, which can then be purified by crystallization. Other methods of synthesis include the reaction of 2,3-dimethylphenol with sodium hydroxide and the reaction of 2,3-dimethylphenol with acetic anhydride.